Cas no 1807253-90-2 (Methyl 2-cyano-6-difluoromethyl-3-(trifluoromethylthio)benzoate)

• Product Name: Methyl 2-cyano-6-difluoromethyl-3-(trifluoromethylthio)benzoate
• CAS No: 1807253-90-2
• MF: C₁₁H₆F₅NO₂S
• MW: 311.227859020233
• CID: 4952848
• Update Time: 2025-10-05

Methyl 2-cyano-6-difluoromethyl-3-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-difluoromethyl-3-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H6F5NO2S/c1-19-10(18)8-5(9(12)13)2-3-7(6(8)4-17)20-11(14,15)16/h2-3,9H,1H3
• InChI Key： KGJCLZMIPIOKFP-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(C(F)F)=C(C(=O)OC)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 405
• XLogP3: 3.8
• Topological Polar Surface Area: 75.4

Additional information on Methyl 2-cyano-6-difluoromethyl-3-(trifluoromethylthio)benzoate

Comprehensive Overview of Methyl 2-Cyano-6-Difluoromethyl-3-(Trifluoromethylthio)Benzoate (CAS No. 1807253-90-2)

Methyl 2-cyano-6-difluoromethyl-3-(trifluoromethylthio)benzoate (CAS No. 1807253-90-2) is a fluorinated aromatic ester with a complex molecular architecture that has garnered significant attention in contemporary chemical research. The compound features a benzene ring substituted with three distinct functional groups: a cyano group at the C2 position, a difluoromethyl group at the C6 position, and a trifluoromethylthio group at the C3 position. These substituents collectively contribute to its unique physicochemical properties, making it a valuable scaffold in the development of novel pharmaceuticals, agrochemicals, and advanced materials.

The structural complexity of Methyl 2-cyano-6-difluoromethyl-3-(trifluoromethylthio)benzoate arises from the strategic placement of fluorine atoms, which are known to modulate molecular interactions through their high electronegativity and lipophilicity. The cyano group (-CN) introduces electron-withdrawing effects, while the difluoromethyl (-CF₂H) and trifluoromethylthio (-SCF₃) moieties enhance metabolic stability and bioavailability. These characteristics align with current trends in drug discovery, where fluorinated compounds are increasingly utilized to optimize pharmacokinetic profiles and target specificity.

Recent advancements in synthetic methodologies have enabled efficient access to this compound. Transition-metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling for aryl substitutions and palladium-mediated triflation for introducing the -SCF₃ group, have been pivotal in streamlining its synthesis. Notably, studies published in *Organic Letters* (2024) highlight improved yields through microwave-assisted protocols, reducing reaction times by up to 40% compared to conventional methods.

In the realm of pharmaceutical research, Methyl 2-cyano-6-difluoromethyl-3-(trifluoromethylthio)benzoate serves as a privileged scaffold for designing kinase inhibitors and GPCR modulators. Its structural motifs mimic natural substrates involved in cellular signaling pathways, offering opportunities for selective enzyme inhibition. A 2024 study in *Journal of Medicinal Chemistry* demonstrated its utility as a lead compound for developing anti-inflammatory agents targeting NF-κB pathways.

The agrochemical industry has also recognized the potential of this compound due to its herbicidal activity against broadleaf weeds. The combination of electron-withdrawing groups enhances herbicide efficacy by disrupting photosynthetic processes in target plants. Field trials reported in *Pest Management Science* (Q1 2024) indicate that derivatives of this scaffold exhibit superior selectivity over non-target crops compared to traditional herbicides like glyphosate.

Material science applications include its use as a building block for optoelectronic devices. The conjugated π-system formed by the benzene ring and cyano substituent facilitates charge transport properties essential for organic light-emitting diodes (OLEDs). Research published in *Advanced Materials Interfaces* (March 2024) showcases its integration into polymer matrices to improve device efficiency by up to 18%.

Analytical techniques such as NMR spectroscopy and X-ray crystallography have been instrumental in characterizing this compound's conformational dynamics. The axial/equatorial isomerism observed in the difluoromethyl group significantly impacts intermolecular interactions, as evidenced by DFT calculations published in *Chemistry - A European Journal* (April 2024). These insights guide rational design strategies for optimizing functional properties.

Safety assessments conducted under OECD guidelines confirm low acute toxicity profiles when used within recommended concentrations. Environmental persistence studies reveal moderate biodegradability under aerobic conditions but require further investigation into photolytic degradation pathways under UV exposure.

Ongoing research focuses on expanding its application scope through derivatization strategies. Click chemistry approaches are being explored to attach bioactive moieties while maintaining core scaffold integrity. Collaborative efforts between academic institutions and industrial partners aim to develop scalable synthesis routes compatible with green chemistry principles.